Cas no 26028-43-3 (1,3,5-Triazine,hexahydro-1,3,5-tri-2-propen-1-yl-)

• Product Name: 1,3,5-Triazine,hexahydro-1,3,5-tri-2-propen-1-yl-
• CAS No: 26028-43-3
• MF: C₁₂H₂₁N₃
• MW: 207.315242528915
• CID: 287562
• PubChem ID: 352454
• Update Time: 2025-04-19

1,3,5-Triazine,hexahydro-1,3,5-tri-2-propen-1-yl- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine,hexahydro-1,3,5-tri-2-propen-1-yl-
• 1,3,5-tris(prop-2-enyl)-1,3,5-triazinane
• 1,3,5-Triallyl-[1,3,5]triazinane
• 1,3,5-Triallylhexahdro-s-triazine
• 1,3,5-Triallyl-hexahydro-[1,3,5]triazin
• 1,3,5-triallylhexahydro[1,3,5]triazine
• 1,3,5-triallylhexahydro-1,3,5-triazine
• 1,3,5-triallyl-hexahydro-1,3,5-triazine
• AC1L70FI
• HMS1703H06
• N,N',N&quot
• NSC526492
• STOCK2S-29543
• SureCN545962
• -Tris-allyl-hexahydro-s-triazine
• 1,3,5-Triazine, hexahydro-1,3,5-tri-2-propenyl-
• SR-01000470300
• SCHEMBL545962
• DTXSID30326301
• NSC-526492
• NSC 526492
• VFWCCHNDIALURC-UHFFFAOYSA-N
• 26028-43-3
• SR-01000470300-1
• AKOS000589114
• 1,3,5-triallyl-1,3,5-triazinane

• Inchi： 1S/C12H21N3/c1-4-7-13-10-14(8-5-2)12-15(11-13)9-6-3/h4-6H,1-3,7-12H2
• InChI Key： VFWCCHNDIALURC-UHFFFAOYSA-N
• SMILES： N1(CC=C)CN(CC=C)CN(CC=C)C1

Computed Properties

• Exact Mass: 207.17373
• Monoisotopic Mass: 207.174
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 9.7Ų

Experimental Properties

• Density: 0.912
• Boiling Point: 254.7°Cat760mmHg
• Flash Point: 99.9°C
• Refractive Index: 1.489
• PSA: 9.72
• LogP: 1.15020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazinanes 1,3,5-triazinanes